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Compound of Interest

Compound Name: Arp-100

Cat. No.: B1665776

This technical guide provides an in-depth overview of Arp-100, a potent and selective inhibitor
of Matrix Metalloproteinase-2 (MMP-2). This document is intended for researchers, scientists,
and drug development professionals interested in the therapeutic potential and experimental
applications of Arp-100.

Core Compound Detalils

Arp-100 is a synthetic, small-molecule inhibitor that has demonstrated significant anti-invasive
properties in various cancer cell models. Its high selectivity for MMP-2 makes it a valuable tool
for studying the specific roles of this enzyme in physiological and pathological processes.

Physicochemical Properties

Property Value
Molecular Formula C17H20N20sS
Molecular Weight 364.4 g/mol

Mechanism of Action and Signhaling Pathways

Arp-100 exerts its biological effects through the direct inhibition of MMP-2, a zinc-dependent
endopeptidase. MMP-2 plays a critical role in the degradation of the extracellular matrix (ECM),
a key process in tumor invasion and metastasis. By inhibiting MMP-2, Arp-100 effectively
blocks the breakdown of ECM components like type IV collagen, thereby impeding cancer cell
migration and invasion.
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The signaling pathways influenced by Arp-100's inhibition of MMP-2 are central to cancer
progression. MMP-2 activity is often upregulated in malignant tumors and is associated with
increased angiogenesis and cell motility.
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[https://www.benchchem.com/product/b1665776#arp-100-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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